Cas no 6966-86-5 (Propanoic acid,2-[4-(1-methylpropyl)phenoxy]-)

• Product Name: Propanoic acid,2-[4-(1-methylpropyl)phenoxy]-
• CAS No: 6966-86-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 518831
• PubChem ID: 249654
• Update Time: 2025-04-19

Propanoic acid,2-[4-(1-methylpropyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[4-(1-methylpropyl)phenoxy]-
• 2-[4-(butan-2-yl)phenoxy]propanoic acid
• AC1L6OX3
• AC1Q5SUS
• AG-J-41618
• AR-1D6884
• CTK5D0838
• NSC68210
• NSC-68210
• 2-(4-butan-2-ylphenoxy)propanoic acid
• DTXSID20290345
• 6966-86-5

• Inchi： 1S/C13H18O3/c1-4-9(2)11-5-7-12(8-6-11)16-10(3)13(14)15/h5-10H,4H2,1-3H3,(H,14,15)
• InChI Key： CGXMDIBLXDQTMH-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C)C1C=CC(=CC=1)C(C)CC

Computed Properties

• Exact Mass: 222.12564
• Monoisotopic Mass: 222.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 3.3

Experimental Properties

• Density: 1.068
• Boiling Point: 338.1°Cat760mmHg
• Flash Point: 122.9°C
• Refractive Index: 1.513
• PSA: 46.53